Cas no 739315-22-1 (4-Amino-2-chloro-N-ethylbenzamide)

• Product Name: 4-Amino-2-chloro-N-ethylbenzamide
• CAS No: 739315-22-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 1087330
• PubChem ID: 16777310
• Update Time: 2025-04-20

4-Amino-2-chloro-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-N-ethylbenzamide
• 4-amino-2-chloro-N-ethylbenzamide(SALTDATA: HCl)
• CS-0118583
• 739315-22-1
• 4-Amino-2-chloro-N-ethylbenzamide x1hcl
• SCHEMBL3107614
• BS-25965
• AKOS000103663
• RMHURKMOAPIAQC-UHFFFAOYSA-N
• DB-184661

• MDL： MFCD09049762
• Inchi： 1S/C9H11ClN2O/c1-2-12-9(13)7-4-3-6(11)5-8(7)10/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： RMHURKMOAPIAQC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC)=O)N

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.64400